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Glycidyl azide polymer (GAP) is a prominent energetic polymer extensively utilized as a binder

and plasticizer in high-performance solid propellants, polymer-bonded explosives (PBXs), and

gas generants.[1][2] Its defining characteristic is the presence of pendant azidomethyl groups (-

CH₂N₃) on a polyether backbone, which imparts a high positive heat of formation

(approximately +957 kJ/kg), contributing significantly to the energy of a formulation.[3][4] This

guide provides an in-depth overview of the core research trends in GAP, including its synthesis,

modification, and key applications, with a focus on quantitative data and experimental

methodologies for researchers, scientists, and drug development professionals.

Synthesis of Glycidyl Azide Polymer
The synthesis of GAP has been a subject of continuous research, aiming for optimized, safer,

and more environmentally friendly procedures. The traditional and most common method is a

two-step process, while more recent research has explored direct polymerization routes.[3][5]

Indirect Synthesis (Two-Step Process)
The industrial production of GAP predominantly relies on a two-step synthesis starting from

polyepichlorohydrin (PECH).[3][6]
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Step 1: Polymerization of Epichlorohydrin (ECH). ECH is first polymerized to form a PECH

prepolymer. This is typically a cationic ring-opening polymerization using a polyol initiator

(like ethylene glycol, butanediol, or glycerol) and a catalyst, often boron trifluoride etherate

(BF₃·OEt₂).[2][7] The choice of initiator determines the functionality (e.g., diol or triol) of the

resulting hydroxyl-terminated PECH.[2]

Step 2: Azidation. The chloromethyl groups of PECH are then converted to azidomethyl

groups via a nucleophilic substitution reaction with an azide salt, most commonly sodium

azide (NaN₃), in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF).[1][2]

Recent trends in this method focus on improving the azidation step. For instance, the use of a

water/ionic liquid binary system has been investigated as a "green" alternative to traditional

organic solvents, simplifying the process and reducing environmental impact.[3][8] Phase-

transfer catalysts, such as quaternary ammonium salts, can be used to enhance the reaction

rate.[7]

Typical Experimental Protocol for Two-Step GAP Synthesis:

Materials: Epichlorohydrin (ECH), butanediol (initiator), boron trifluoride etherate (catalyst),

sodium azide (NaN₃), dimethyl sulfoxide (DMSO).[2][7]

Step 1: PECH Synthesis:

Charge a reactor with ECH and butanediol.

Slowly add BF₃·OEt₂ catalyst to the mixture while controlling the temperature.

Allow the polymerization to proceed for a specified time (e.g., 8-12 hours) until the desired

molecular weight is achieved.[2]

Terminate the reaction, for example, by adding water.

Purify the resulting PECH diol to remove residual catalyst and unreacted monomer.

Step 2: Azidation of PECH:
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Prepare a slurry of NaN₃ in DMSO in a separate reactor and heat to approximately 100°C.

[7]

Dissolve the synthesized PECH in DMSO and preheat the solution.

Rapidly add the PECH solution to the NaN₃ slurry.[7]

Maintain the reaction mixture at 100°C for several hours, monitoring the reaction progress

via FTIR spectroscopy by observing the disappearance of the C-Cl peak and the

appearance of the characteristic azide peak (~2100 cm⁻¹).[2]

After the reaction is complete, cool the mixture, filter to remove by-product (NaCl) and

excess NaN₃, and wash the product with water to obtain the final GAP.[2]

Direct Synthesis
Direct polymerization of glycidyl azide monomer is challenging due to the high reactivity of the

azide group.[6] However, recent breakthroughs have demonstrated the feasibility of direct

anionic ring-opening polymerization of glycidyl azide monomer using initiators like onium salts

in the presence of a mild Lewis acid such as triethyl borane.[9][10] This approach allows for the

synthesis of well-defined GAP with controlled molecular weights and low polydispersity.[10]

This method opens new avenues for creating various copolymers and terpolymers directly.[9]

Modification and Curing of GAP
Liquid GAP prepolymer requires curing (cross-linking) to form a stable, three-dimensional

network that provides mechanical strength to the final formulation.[3] Research in this area is

vibrant, focusing on enhancing the often-poor mechanical properties of GAP-based binders

compared to inert binders like hydroxyl-terminated polybutadiene (HTPB).[11] The two primary

reactive sites on the GAP molecule—the terminal hydroxyl groups and the pendant azide

groups—allow for versatile curing strategies.[12][13]

Urethane Curing (via Hydroxyl Groups)
The most common curing method for GAP involves the reaction of its terminal hydroxyl (-OH)

groups with isocyanate curing agents, such as isophorone diisocyanate (IPDI) or
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hexamethylene diisocyanate (HDI), to form a polyurethane network.[14] This is a well-

established and efficient process.[4]

Isocyanate-Free Curing (via Azide Groups)
An increasingly popular trend is the use of "click chemistry," specifically the 1,3-dipolar

cycloaddition reaction between the pendant azide groups of GAP and alkyne-functionalized

curing agents.[3] This reaction forms stable triazole rings, creating a cross-linked network.[3]

[15] This method avoids the use of moisture-sensitive isocyanates and can lead to binders with

improved thermal stability.[15] A common difunctional alkyne curing agent is bispropargyl

succinate (BPS).[14][15]

Dual Curing Approaches
To further improve mechanical properties, researchers have explored dual-curing strategies

that utilize both the hydroxyl and azide groups.[6][12] A hybrid approach might involve forming

a primary urethane network via the hydroxyl groups and a secondary network through azide-

alkyne cycloaddition.[12][13] This dual-network structure can lead to significantly enhanced

tensile strength and elasticity.[6][12]

Other Modifications
Copolymerization: The properties of GAP can be tailored by copolymerizing epichlorohydrin

with other monomers before the azidation step. For example, copolymerization with 1,2-

epoxyhexane can lower the glass transition temperature, while incorporating fluorinated

segments can improve mechanical properties.[3][16]

Plasticizers: Energetic and inert plasticizers are often added to GAP formulations to improve

processability and low-temperature mechanical properties.[3][17] Examples include dioctyl

adipate (DOA) and various nitrate esters.[17][18]

Experimental Protocol for GAP Curing (Urethane vs. Triazole):

Urethane Curing:

Place a known amount of GAP diol in a mixer.
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Add the desired amount of isocyanate curing agent (e.g., IPDI). The NCO/OH ratio is a

critical parameter, often around 0.85.[19][20]

Mix the components thoroughly under vacuum to remove air bubbles.

Cast the mixture into a mold and cure at an elevated temperature (e.g., 60°C) for several

days (e.g., 7 days) until a solid elastomer is formed.[19][20]

Triazole Curing (Click Chemistry):

Mix GAP with a difunctional alkyne curing agent (e.g., bispropargyl succinate). The molar

ratio of azide to alkyne groups is adjusted to control the cross-link density.[6]

Heat the mixture to initiate the cycloaddition reaction. The curing profile can be determined

using Differential Scanning Calorimetry (DSC).[15]

Cure for the required time at the selected temperature to form the triazole-linked network.

Properties and Performance Data
The performance of GAP-based materials is highly dependent on their formulation, including

the type of curing, the addition of plasticizers, and the incorporation of energetic fillers.

Thermal Properties
GAP's thermal decomposition is a key aspect of its energetic nature. The decomposition

typically begins with the cleavage of the azide group, releasing a significant amount of nitrogen

gas (N₂).[21][22] Studies have shown that the decomposition of GAP starts at a lower

temperature (around 170°C) compared to its cured counterparts.[3][21] The main

decomposition of the azide groups occurs around 240-270°C.[23][24]
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Property Value Source(s)

Glass Transition Temperature

(Tg)
-48 °C to -28.5 °C [4][25]

Decomposition Temperature

(onset)
~170-250 °C [3][16][21]

Heat of Formation +957 kJ/kg [4][17]

Mechanical Properties
A major focus of GAP research is the improvement of its mechanical properties for binder

applications. Uncured GAP is a viscous liquid with no mechanical strength.[3] The properties of

the cured binder vary significantly with the curing chemistry.

Curing System
/ Formulation

Tensile
Strength (MPa)

Elongation at
Break (%)

Young's
Modulus (MPa)

Source(s)

GAP-Urethane
Varies

significantly
Varies Varies [15]

GAP-Triazole

(BPS cured)
1.38 122.5 4.07 [6]

Fluorinated GAP-

Urethane
5.52 162.8 - [16]

GAP-ETPE/RDX

Composite
6.43 32.1 - [23]

GAP Emulsion

Film
17.8 415 - [25][26]

Energetic and Explosive Properties
When formulated with oxidizers and fuels, GAP-based composites exhibit high performance.

The addition of GAP can significantly increase the detonation velocity and heat of explosion of

PBXs compared to those based on inert binders.[19][20]
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Formulation (84%
Explosive, 16% Binder)

Detonation Velocity (m/s) Source(s)

RDX/GAP >8500 (calculated) [19]

HMX/GAP >8800 (calculated) [19]

CL-20/GAP >9200 (calculated) [19]

BCHMX/GAP >9000 (calculated) [19]

Key Research Trends and Future Outlook
Current and future research on glycidyl azide polymer is focused on several key areas:

Green Synthesis: Developing more environmentally benign and scalable synthesis routes,

reducing the reliance on hazardous solvents and reagents.[3][8]

Advanced Curing Mechanisms: Exploring novel and dual-curing strategies to create binders

with superior mechanical properties, particularly improved elasticity and toughness at low

temperatures.[12][13]

Thermoplastic Elastomers: Synthesizing GAP-based energetic thermoplastic elastomers

(ETPEs), which offer the advantage of being re-processable and reusable, unlike traditional

thermoset binders.[23][27]

Novel Applications: Expanding the use of GAP beyond propellants and explosives, for

example, as a high-density photo-crosslinker for commercial polymers, where the azide

groups can be activated by UV light to form cross-links.[28]

Formulation with New Energetic Materials: Investigating the compatibility and performance of

GAP binders with new and insensitive high explosives and oxidizers to develop next-

generation insensitive munitions (IM).[18][29]

Diagrams of Workflows and Pathways
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Step 1: PECH Synthesis

Step 2: Azidation
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Caption: Workflow for the traditional two-step synthesis of GAP.
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Urethane Curing

Triazole Curing (Click Chemistry)
GAP Prepolymer

(-OH terminals, -N3 pendants)

Isocyanate Curing Agent
(e.g., IPDI)

Alkyne Curing Agent
(e.g., BPS)

Polyurethane Network-OH reaction

Triazole Network-N3 reaction

Click to download full resolution via product page

Caption: Comparison of the two primary curing pathways for GAP.
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GAP Polymer Chain

Heat
(~170-250°C)

Initial Step:
Cleavage of R-CH2N3 → R-CH2N + N2

Nitrogen Gas (N2)
(Major Energy Release)

Highly Reactive
Nitrene Intermediate

Rearrangement & Backbone Scission

Further Gaseous Products
(HCN, NH3, etc.)

Click to download full resolution via product page

Caption: Simplified pathway of GAP thermal decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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